Cas no 1638761-20-2 (benzyl N-[trans-4-fluoropyrrolidin-3-yl]carbamate)

• Product Name: benzyl N-[trans-4-fluoropyrrolidin-3-yl]carbamate
• CAS No: 1638761-20-2
• MF: C₁₂H₁₅FN₂O₂
• MW: 238.258106470108
• CID: 5102326
• PubChem ID: 96884550
• Update Time: 2025-06-14

benzyl N-[trans-4-fluoropyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl ((3S,4S)-4-fluoropyrrolidin-3-yl)carbamate
• Benzyl N-[trans-4-fluoropyrrolidin-3-yl]carbamate
• 1638761-20-2
• trans-3-(cbz-amino)-4-fluoropyrrolidine
• DTXSID101140539
• SCHEMBL16727830
• F70976
• benzyl N-[(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate
• benzyl [(3R,4R)-4-fluoropyrrolidin-3-yl]carbamate
• Carbamic acid, N-[(3R,4R)-4-fluoro-3-pyrrolidinyl]-, phenylmethyl ester, rel-
• Benzyl((3R,4R)-4-fluoropyrrolidin-3-yl)carbamate
• KZWUUEWPRQZDNF-GHMZBOCLSA-N
• 1776113-83-7
• Benzyl ((3R,4R)-4-fluoropyrrolidin-3-yl)carbamate
• PS-15403
• benzyl N-[trans-4-fluoropyrrolidin-3-yl]carbamate

• Inchi： 1S/C12H15FN2O2/c13-10-6-14-7-11(10)15-12(16)17-8-9-4-2-1-3-5-9/h1-5,10-11,14H,6-8H2,(H,15,16)/t10-,11-/m1/s1
• InChI Key： KZWUUEWPRQZDNF-GHMZBOCLSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)N[C@H]1[C@H](F)CNC1

Computed Properties

• Exact Mass: 238.11175589g/mol
• Monoisotopic Mass: 238.11175589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.4Ų

Additional information on benzyl N-[trans-4-fluoropyrrolidin-3-yl]carbamate

Recent Advances in the Study of Benzyl N-[trans-4-fluoropyrrolidin-3-yl]carbamate (CAS: 1638761-20-2)

Benzyl N-[trans-4-fluoropyrrolidin-3-yl]carbamate (CAS: 1638761-20-2) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological and oncological disorders. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and applications in drug discovery.

The synthesis of benzyl N-[trans-4-fluoropyrrolidin-3-yl]carbamate has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic asymmetric synthesis route that leverages palladium-catalyzed fluorination, achieving enantiomeric excesses greater than 99%. This advancement is critical for the production of high-quality intermediates required for preclinical and clinical studies. Additionally, the compound's stability under various physiological conditions has been characterized, revealing its suitability for further pharmaceutical development.

Pharmacological investigations have demonstrated that benzyl N-[trans-4-fluoropyrrolidin-3-yl]carbamate exhibits promising activity as a modulator of specific neurotransmitter receptors. In vitro studies using human neuronal cell lines have shown that the compound can selectively inhibit the reuptake of serotonin and dopamine, suggesting potential applications in the treatment of depression and Parkinson's disease. Furthermore, molecular docking simulations have identified key interactions between the compound and target proteins, providing insights into its mechanism of action at the atomic level.

Recent preclinical studies have explored the therapeutic potential of derivatives of benzyl N-[trans-4-fluoropyrrolidin-3-yl]carbamate in oncology. A 2024 study published in Cancer Research reported that fluorinated pyrrolidine derivatives, including this compound, exhibit potent inhibitory effects on the proliferation of certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study attributed this activity to the compound's ability to disrupt mitochondrial function and induce apoptosis via the intrinsic pathway. These findings underscore the compound's potential as a scaffold for developing next-generation anticancer agents.

In conclusion, benzyl N-[trans-4-fluoropyrrolidin-3-yl]carbamate (CAS: 1638761-20-2) represents a promising candidate for further research in medicinal chemistry and drug development. Its optimized synthesis, diverse pharmacological activities, and potential therapeutic applications make it a valuable focus for ongoing and future studies. Continued exploration of its derivatives and mechanisms of action is expected to yield significant advancements in the treatment of neurological and oncological diseases.